Cas no 896292-74-3 (ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate)

• Product Name: ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate
• CAS No: 896292-74-3
• MF: C₁₇H₁₆N₂O₅S₃
• MW: 424.514340400696
• CID: 6177687
• PubChem ID: 18573729
• Update Time: 2025-10-18

ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate
• AKOS024660152
• ethyl 6-methyl-2-[(3-methylsulfonylbenzoyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate
• CCG-317892
• 896292-74-3
• ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylate
• ethyl 6-methyl-2-(3-(methylsulfonyl)benzamido)thieno[2,3-d]thiazole-5-carboxylate
• F2557-0157

• Inchi： 1S/C17H16N2O5S3/c1-4-24-16(21)13-9(2)12-15(25-13)19-17(26-12)18-14(20)10-6-5-7-11(8-10)27(3,22)23/h5-8H,4H2,1-3H3,(H,18,19,20)
• InChI Key： LKECOUYSMUKHMR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C(NC2=NC3=C(C(C)=C(C(=O)OCC)S3)S2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 424.02213514g/mol
• Monoisotopic Mass: 424.02213514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 167Ų

Additional information on ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate

Professional Introduction to Ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate (CAS No. 896292-74-3)

Ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate (CAS No. 896292-74-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its thienothiazole core and the presence of functional groups such as the methanesulfonylbenzamido moiety, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of Ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate consists of a fused thienothiazole ring system, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of the methanesulfonylbenzamido group at the 2-position of the thienothiazole ring introduces additional pharmacophoric elements that can modulate the biological activity of the molecule. This group is known to enhance binding affinity and selectivity, making it an attractive feature for drug design.

The compound also features a carboxylate group at the 5-position and a methyl substituent at the 6-position of the thienothiazole ring. These structural elements contribute to the overall physicochemical properties of the molecule, including solubility, stability, and metabolic profiles. These properties are critical factors in determining the feasibility of a compound for further development into a drug candidate.

In recent years, there has been increasing interest in thienothiazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural motif of Ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate aligns well with these pharmacological profiles, suggesting potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer cell proliferation and survival. The methanesulfonylbenzamido group is known to interact with specific residues in enzyme active sites, thereby modulating their activity. This interaction can lead to disruption of key signaling pathways that are crucial for cancer cell growth and progression. Preliminary studies have shown that derivatives of this class can exhibit significant inhibitory effects on various cancer-related enzymes.

Furthermore, the thienothiazole core has been implicated in interactions with DNA and RNA molecules. This capability makes it a valuable scaffold for developing agents that can interfere with nucleic acid synthesis or function. Such interactions could be exploited to develop novel therapeutics targeting diseases associated with aberrant nucleic acid metabolism.

The synthesis of Ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the thienothiazole ring system followed by functionalization at the 2-, 5-, and 6-positions. The introduction of the methanesulfonylbenzamido group is a critical step that requires careful optimization to ensure high yield and purity.

The compound's physicochemical properties have been thoroughly characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational behavior. Understanding these properties is essential for predicting its behavior in biological systems and for designing effective experimental protocols.

In terms of pharmacokinetic profiles, Ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate exhibits promising characteristics that make it suitable for further development as a drug candidate. Studies have indicated good oral bioavailability and moderate metabolic stability in vitro. These findings suggest that the compound could be effectively administered orally and may have a reasonable half-life in vivo.

The potential therapeutic applications of this compound are further supported by recent advancements in computational chemistry and drug design methodologies. Molecular docking studies have been conducted to explore its interactions with various biological targets such as kinases and transcription factors. These studies have revealed promising binding affinities that justify further experimental validation.

In conclusion, Ethyl 2-(3-methanesulfonylbenzamido)-6-methylthieno2,3-d1,3thiazole-5-carboxylate (CAS No. 896292-74-3) is a structurally complex and biologically potent molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas. As our understanding of its pharmacological properties continues to evolve, this compound holds promise for contributing to the development of novel treatments for challenging diseases.